Cas no 80852-44-4 (Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)-)

Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)- structure
80852-44-4 structure
Product Name:Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)-
CAS No:80852-44-4
MF:C20H16N2O4S
MW:380.417043685913
CID:1803967
PubChem ID:14083819
Update Time:2025-04-21

Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)-
    • (2S)-3-(4-cyanophenyl)-2-(naphthalen-1-ylsulfonylamino)propanoic acid
    • 4-Cyano-N-(naphthalene-1-sulfonyl)-L-phenylalanine
    • DTXSID60555586
    • 80852-44-4
    • Inchi: 1S/C20H16N2O4S/c21-13-15-10-8-14(9-11-15)12-18(20(23)24)22-27(25,26)19-7-3-5-16-4-1-2-6-17(16)19/h1-11,18,22H,12H2,(H,23,24)/t18-/m0/s1
    • InChI Key: BZAPTQJBMNCSQJ-SFHVURJKSA-N
    • SMILES: S(C1=CC=CC2C=CC=CC1=2)(N[C@H](C(=O)O)CC1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 380.08307817g/mol
  • Monoisotopic Mass: 380.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 116Ų
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